Cas no 939-16-2 (3-Bromoquinolin-2(1H)-one)

3-Bromoquinolin-2(1H)-one is a brominated heterocyclic compound featuring a quinolinone core structure. This versatile intermediate is widely utilized in organic synthesis and pharmaceutical research due to its reactive bromine substituent, which facilitates further functionalization via cross-coupling or nucleophilic substitution reactions. The compound’s quinolinone scaffold is of particular interest in medicinal chemistry for designing biologically active molecules, including kinase inhibitors and antimicrobial agents. Its high purity and stability make it suitable for precise synthetic applications. The presence of both electrophilic (bromine) and nucleophilic (carbonyl/lactam) sites allows for diverse reactivity, enabling the construction of complex molecular architectures in drug discovery and material science.
3-Bromoquinolin-2(1H)-one structure
3-Bromoquinolin-2(1H)-one structure
Product Name:3-Bromoquinolin-2(1H)-one
CAS No:939-16-2
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD00234482
CID:811993
PubChem ID:268338
Update Time:2025-05-23

3-Bromoquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-Bromoquinolin-2(1H)-one
    • 2(1H)-Quinolinone,3-bromo-
    • 3-Bromo-1H-quinolin-2-one
    • 3-bromo-2-quinolinol
    • 3-bromo-1-quinolin-2-one
    • 3-Bromo-2-hydroxyquinoline
    • 3-bromo-2-quinolinol(SALTDATA: FREE)
    • 3-bromoquinolin-2-one
    • bromo-quinolone
    • 3-Bromo-2-quinolinone
    • 3-Bromocarbostyril
    • NSC 108495
    • 3-Bromo-2(1H)-quinolinone (ACI)
    • Carbostyril, 3-bromo- (7CI, 8CI)
    • 3-Bromo-1,2-dihydroquinolin-2-one
    • 3-Bromoquinolin-2-ol
    • CS-0193885
    • AC-17753
    • 3-bromo-1H-quinoline-2-one
    • F10206
    • AKOS006338139
    • Brom-o-Oxychinolin
    • NSC-108495
    • bromohydroxyquinoline
    • AGARPHPERRYPRP-UHFFFAOYSA-N
    • MFCD09029798
    • NSC108495
    • LS-12842
    • J-511811
    • AKOS015962583
    • EN300-201304
    • Z3038092306
    • MFCD00234482
    • DTXSID90296258
    • 3-Bromo-2-hydroxyquinoline, 95%
    • 939-16-2
    • SCHEMBL667882
    • DB-079729
    • MB06803
    • SY259624
    • MDL： MFCD00234482
    • Inchi： 1S/C9H6BrNO/c10-7-5-6-3-1-2-4-8(6)11-9(7)12/h1-5H,(H,11,12)
    • InChI Key： AGARPHPERRYPRP-UHFFFAOYSA-N
    • SMILES： O=C1C(Br)=CC2C(=CC=CC=2)N1

Computed Properties

  • Exact Mass: 222.96300
  • Monoisotopic Mass: 222.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.666±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 260-265 °C
  • Boiling Point: 395.2°Cat760mmHg
  • Flash Point: 192.8°C
  • Refractive Index: 1.654
  • Solubility: Slightly soluble (0.31 g/l) (25 º C),
  • PSA: 33.12000
  • LogP: 2.70290

3-Bromoquinolin-2(1H)-one Security Information

3-Bromoquinolin-2(1H)-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

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3-Bromoquinolin-2(1H)-one Production Method

Production Method 1

22615-00-5 22615-00-5
939-16-2 939-16-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water
1.2 Reagents: Benzoyl chloride
Reference
A novel and efficient synthesis of 2,3-dichloroquinoline
Sabol, Mark R.; Owen, John M.; Erickson, W. Randal, Synthetic Communications, 2000, 30(3), 427-432

Production Method 2

22615-00-5 22615-00-5
939-16-2 939-16-2
Reaction Conditions
1.1 Catalysts: Acridinium, 1,8-dimethoxy-9-(2-methylphenyl)-10-phenyl-, chloride (1:1) Solvents: Dimethyl sulfoxide ;  8 h, rt
Reference
Efficient visible light mediated synthesis of quinolin-2(1H)-ones from quinoline N-oxides
Mandal, Susanta; Bhuyan, Samuzal; Jana, Saibal; Hossain, Jagir; Chhetri, Karan; et al, Green Chemistry, 2021, 23(14), 5049-5055

Production Method 3

5332-24-1 5332-24-1
939-16-2 939-16-2
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  0 °C; 5 h, 23 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  23 °C
1.3 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water ;  5 h, 0 °C
Reference
Silver-Catalyzed Enantioselective Sulfimidation Mediated by Hydrogen Bonding Interactions
Annapureddy, Rajasekar Reddy ; Burg, Finn ; Gramueller, Johannes; Golub, Tino P.; Merten, Christian; et al, Angewandte Chemie, 2021, 60(14), 7920-7926

Production Method 4

5332-24-1 5332-24-1
939-16-2 939-16-2
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  0 °C; 5 h, 23 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
1.3 Reagents: Benzoyl chloride ,  Sodium hydroxide Solvents: Dichloromethane ,  Water ;  0 °C; 5 h, 0 °C
Reference
Enantioselective Synthesis of Diaryl Sulfoxides Enabled by Molecular Recognition
Burg, Finn ; Buchelt, Christoph; Kreienborg, Nora M.; Merten, Christian ; Bach, Thorsten, Organic Letters, 2021, 23(5), 1829-1834

Production Method 5

22615-00-5 22615-00-5
939-16-2 939-16-2
Reaction Conditions
1.1 Reagents: Benzoyl chloride ,  Sodium hydroxide Solvents: Dichloromethane ,  Water ;  rt; 2 h, rt
Reference
2,4-Dioxoquinazoline-6-sulfonamide derivatives as inhibitors of PARG and their preparation
, World Intellectual Property Organization, , ,

Production Method 6

5332-24-1 5332-24-1
939-16-2 939-16-2
Reaction Conditions
Reference
New synthetic approaches towards analogues of bedaquiline
Priebbenow, Daniel L.; Barbaro, Lisa; Baell, Jonathan B., Organic & Biomolecular Chemistry, 2016, 14(40), 9622-9628

Production Method 7

5332-24-1 5332-24-1
939-16-2 939-16-2
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Methyltrioxorhenium Solvents: Tetrahydrofuran ;  10 min, rt
1.2 4 d, rt
1.3 Reagents: Sodium sulfite Solvents: Ethyl acetate ,  Water ;  cooled; rt
1.4 Reagents: Potassium carbonate Catalysts: Tosyl chloride Solvents: Ethyl acetate ,  Water ;  10 min, rt
Reference
Nitrogen-containing heterocyclic compounds as potassium channel blockers and their preparation, pharmaceutical compositions and us in the treatment of arrhythmia
, World Intellectual Property Organization, , ,

Production Method 8

22615-00-5 22615-00-5
939-16-2 939-16-2
Reaction Conditions
1.1 Reagents: Tosyl chloride ,  Benzoyl chloride ,  Acetic anhydride ,  Potassium carbonate
Reference
Reactions of 3-substituted quinoline 1-oxides with acylating agents
Miura, Yutaka; Takaku, Sakae; Nawata, Yoshiharu; Hamana, Masatomo, Heterocycles, 1991, 32(8), 1579-86

Production Method 9

939-16-2 939-16-2
Reaction Conditions
Reference
Visible light mediated catalytic synthesis of quinolones and isoquinolones
, India, , ,

Production Method 10

939-16-2 939-16-2
Reaction Conditions
Reference
Investigations on the 4-Quinolone-3-Carboxylic Acid Motif Part 5: Modulation of the Physicochemical Profile of a Set of Potent and Selective Cannabinoid-2 Receptor Ligands through a Bioisosteric Approach
Mugnaini, Claudia; Nocerino, Stefania; Pedani, Valentina; Pasquini, Serena; Tafi, Andrea; et al, ChemMedChem, 2012, 7(5), 920-934

Production Method 11

22615-00-5 22615-00-5
939-16-2 939-16-2
Reaction Conditions
1.1 Reagents: Methanesulfonyl chloride ,  Water ;  1 - 8 min, rt
Reference
Fast, Base-Free and Aqueous Synthesis of Quinolin-2(1H)-ones under Ambient Conditions
Xie, Long-Yong; Duan, Yue; Lu, Ling-Hui; Li, Yong-Jian; Peng, Sha; et al, ACS Sustainable Chemistry & Engineering, 2017, 5(11), 10407-10412

Production Method 12

22615-00-5 22615-00-5
939-16-2 939-16-2
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Zinc bromide Solvents: Toluene ;  3 h
Reference
Method for preparation of 2-quinolinone compounds
, China, , ,

Production Method 13

5332-24-1 5332-24-1
939-16-2 939-16-2
Reaction Conditions
1.1 Reagents: Hydrogen peroxide ,  Methyltrioxorhenium Solvents: Tetrahydrofuran ;  5 - 15 min, 20 °C
1.2 48 - 72 h, 20 - 25 °C
1.3 Solvents: Ethyl acetate ;  20 °C → 5 °C
1.4 Reagents: Sodium sulfite Solvents: Water ;  < 30 °C
1.5 Reagents: Tosyl chloride ,  Potassium carbonate Solvents: Ethyl acetate ;  15 - 24 h, 20 - 25 °C
Reference
A Concise Synthesis of a Novel Antiangiogenic Tyrosine Kinase Inhibitor
Payack, Joseph F.; Vazquez, Enrique; Matty, Louis; Kress, Michael H.; McNamara, James, Journal of Organic Chemistry, 2005, 70(1), 175-178

Production Method 14

2251042-39-2 2251042-39-2
939-16-2 939-16-2
Reaction Conditions
1.1 Catalysts: Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-diflu… Solvents: Dimethylformamide ;  48 h, rt
Reference
Bromo- or Methoxy-Group-Promoted Umpolung Electron Transfer Enabled, Visible-Light-Mediated Synthesis of 2-Substituted Indole-3-glyoxylates
Vidyasagar, Adiyala; Shi, Jinwei; Kreitmeier, Peter; Reiser, Oliver, Organic Letters, 2018, 20(22), 6984-6989

Production Method 15

22615-00-5 22615-00-5
939-16-2 939-16-2
Reaction Conditions
1.1 Reagents: Benzoyl chloride ,  Potassium carbonate Solvents: Dichloromethane ,  Water ;  0 - 10 °C; 3 h, rt
Reference
A concise synthesis of indoloquinoline skeletons applying two consecutive Pd-catalyzed reactions
Boganyi, Borbala; Kaman, Judit, Tetrahedron, 2013, 69(45), 9512-9519

Production Method 16

22615-00-5 22615-00-5
939-16-2 939-16-2
Reaction Conditions
1.1 Reagents: Benzoyl chloride ,  Potassium carbonate Solvents: Dichloromethane ,  Water ;  0 °C; 16 h, rt
Reference
Preparation of 2,6-dioxopiperidin-3-yl thiols as cereblon ligands and therapeutic uses thereof
, World Intellectual Property Organization, , ,

Production Method 17

22615-00-5 22615-00-5
939-16-2 939-16-2
Reaction Conditions
1.1 Reagents: Thiourea ,  Trifluoromethanesulfonic anhydride Solvents: Acetonitrile ;  0 °C; 12 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  16 h, reflux; reflux → rt
1.3 Reagents: Potassium carbonate ;  rt
Reference
Synthesis of Quinoline-2-thiones by Selective Deoxygenative C-H/C-S Functionalization of Quinoline N-Oxides with Thiourea
Bugaenko, Dmitry I. ; Tikhanova, Olga A.; Karchava, Alexander V., Journal of Organic Chemistry, 2023, 88(2), 1018-1023

Production Method 18

22615-00-5 22615-00-5
939-16-2 939-16-2
Reaction Conditions
1.1 Reagents: Diisopropyl azodicarboxylate ,  Water Catalysts: Palladium chloride Solvents: Acetonitrile ;  16 h, 90 °C
Reference
Palladium-catalyzed synthesis of quinolin-2(1H)-ones: the unexpected reactivity of azodicarboxylate
Peng, Jin-Bao; Chen, Bo; Qi, Xinxin; Ying, Jun; Wu, Xiao-Feng, Organic & Biomolecular Chemistry, 2018, 16(10), 1632-1635

Production Method 19

2003-79-4 2003-79-4
939-16-2 939-16-2
Reaction Conditions
1.1 Reagents: Bromine Solvents: Pyridine ;  0 °C; 40 min, 110 °C
Reference
Preparation of quinolinone derivatives for inhibiting IL-2 activity
, World Intellectual Property Organization, , ,

Production Method 20

5332-24-1 5332-24-1
939-16-2 939-16-2
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Methyltrioxorhenium Solvents: Tetrahydrofuran ;  10 min, rt
1.2 4 d, rt
1.3 Reagents: Sodium sulfite Solvents: Ethyl acetate ,  Water ;  cooled; rt
1.4 Reagents: Potassium carbonate Catalysts: Tosyl chloride Solvents: Ethyl acetate ,  Water ;  10 min, rt
Reference
Preparation of nitrogen-containing heterocyclic compounds as potassium channel blockers and their preparation, pharmaceutical compositions and use in the treatment of arrhythmia
, Japan, , ,

3-Bromoquinolin-2(1H)-one Raw materials

3-Bromoquinolin-2(1H)-one Preparation Products

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